Cas no 477953-07-4 (Neostenine)

• Product Name: Neostenine
• CAS No: 477953-07-4
• MF: C₁₇H₂₇NO₂
• MW: 277.401785135269
• CID: 837335
• PubChem ID: 14729185
• Update Time: 2025-07-10

Neostenine Chemical and Physical Properties

Names and Identifiers

• Neostenine
• (7aR,8R,8aR,11S,11aR,11bS,11cR)-8-Ethyl-11-methyldodecahydroazepi no[3,2,1-hi]furo[3,2-e]indol-10(2H)-one
• [ "" ]
• Neosuteninn
• 477953-07-4
• FS-9914
• DA-66030
• (1S,9R,10R,11R,14S,15R,16R)-10-ethyl-14-methyl-12-oxa-4-azatetracyclo[7.6.1.04,16.011,15]hexadecan-13-one
• SCHEMBL20052034
• AKOS032961669
• CS-0023552
• HY-N3197

• Inchi： 1S/C17H27NO2/c1-3-11-12-6-4-5-8-18-9-7-13(15(12)18)14-10(2)17(19)20-16(11)14/h10-16H,3-9H2,1-2H3
• InChI Key： ROIHYOJMCBKEER-UHFFFAOYSA-N
• SMILES： CCC1C2C3N(CCCC2)CCC3C2C1OC(C2C)=O

Computed Properties

• Exact Mass: 277.20400
• Monoisotopic Mass: 277.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 3.2

Experimental Properties

• Color/Form: Powder
• PSA: 29.54000
• LogP: 2.63240

Neostenine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Stemona alkaloids Stenine-type alkaloids

Additional information on Neostenine

Neostenine (CAS No. 477953-07-4): A Comprehensive Overview of Its Properties and Applications

In the realm of specialized compounds, Neostenine (CAS No. 477953-07-4) has garnered significant attention due to its unique chemical structure and potential applications. This article delves into the scientific and practical aspects of Neostenine, addressing common queries and aligning with trending topics in biochemistry and pharmaceutical research. Whether you're a researcher, industry professional, or simply curious about this compound, this guide provides a detailed yet accessible exploration.

Neostenine is a synthetic compound classified under the category of bioactive molecules. Its molecular formula and precise weight are often subjects of interest for researchers studying its pharmacokinetics. The compound's CAS No. 477953-07-4 serves as a universal identifier, ensuring accuracy in scientific literature and regulatory documentation. Recent studies have explored its interactions with biological systems, particularly in the context of enzyme modulation and cellular signaling pathways.

One of the most frequently asked questions about Neostenine revolves around its solubility and stability under various conditions. Laboratory tests indicate that it exhibits moderate solubility in polar solvents, making it suitable for formulations requiring controlled release. Its stability at room temperature has also been a focal point, especially for storage and transportation logistics. These properties align with the growing demand for stable bioactive compounds in pharmaceutical development.

The potential applications of Neostenine extend to multiple fields, including drug discovery and material science. For instance, its role as a kinase inhibitor has been investigated in preclinical trials, with promising results in targeted therapies. Additionally, its compatibility with polymer matrices has sparked interest in designing advanced biomaterials. Such versatility makes Neostenine CAS 477953-07-4 a compound worth watching in both academic and industrial settings.

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Environmental and safety considerations are also critical when discussing Neostenine. Regulatory bodies require thorough documentation of its ecotoxicological impact, which has been assessed through standardized biodegradation tests. The compound's half-life in aqueous environments and its non-bioaccumulative nature contribute to its favorable safety rating. These aspects resonate with the increasing focus on green chemistry and sustainable practices in the chemical industry.

In summary, Neostenine (CAS No. 477953-07-4) represents a compelling case study in modern chemical research. Its balanced properties—ranging from biochemical efficacy to environmental safety—make it a versatile candidate for future innovations. As interest in bioactive small molecules grows, Neostenine is poised to remain a relevant subject in both scientific literature and practical applications.